![molecular formula C5H3FN2O B1392395 5-Fluoropyrimidine-2-carbaldehyde CAS No. 935667-50-8](/img/structure/B1392395.png)
5-Fluoropyrimidine-2-carbaldehyde
Overview
Description
5-Fluoropyrimidine-2-carbaldehyde is a compound that belongs to the class of organic compounds known as fluoropyrimidines . Fluoropyrimidines are a general class of organic compounds in which the substituents around a pyrimidine ring include at least one fluorine atom . The term “fluoropyrimidines” is often used more specifically to refer to the subset of this class that are antimetabolites and are used as anticancer medications .
Synthesis Analysis
The synthesis of fluoropyrimidines has been well-documented in the literature . For instance, the synthesis described by Frederick et al. starts with the formation of a bond via a Suzuki reaction between fluorobenzimidazolyl pinacol boronate and 2,4-dichloro-5-fluoropyrimidine . Advances in fluorine chemistry have enabled the synthesis of 5-FU on an industrial scale, which contributed to the widespread adoption of FP drugs for the treatment of colorectal cancer .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C5H3FN2O . The molecule has a monoisotopic mass of 98.028023 Da and an average mass of 98.078 Da .Chemical Reactions Analysis
Fluoropyrimidines, such as 5-FU, are known to inhibit thymidylate synthase, an enzyme involved in DNA replication . They function as S-phase antimetabolites and promote genomic instability by inducing double-strand DNA and single-strand DNA breaks, as well as by interfering with DNA synthesis, repair, and elongation .Scientific Research Applications
Chemotherapy and Cardiotoxicity
Fluoropyrimidines like 5-fluorouracil (5-FU) are foundational in numerous chemotherapy regimens for solid malignancies. However, they are linked to cardiotoxicity, which can manifest as chest pain, acute coronary syndrome, or even myocardial infarction. This review by Sara et al. (2018) discusses the incidence, risk factors, and pathophysiological mechanisms behind 5-FU-related cardiotoxicity, underscoring the need for greater awareness and management strategies.
Genetic Factors in Chemotherapy Efficacy
The efficacy of fluoropyrimidine-based chemotherapy, particularly for metastatic gastric cancer, is influenced by individual variations in the 5-fluorouracil (FU) metabolic pathway. Ichikawa (2006) emphasizes the role of genetic factors, such as thymidylate synthase and dihydropyrimidine dehydrogenase, in determining the therapeutic efficacy of fluoropyrimidines.
Pharmacokinetics and Clinical Utility
The pharmacokinetics of fluoropyrimidines, including 5-FU, are crucial for improving their clinical utility. Myers et al. (1976) explore the need for comprehensive studies on the parent drug and its active metabolites in humans, as well as predictive pharmacologic testing based on FdUMP formation or nucleotide synthetic enzymes in tumor samples.
Novel Oral Fluoropyrimidine Carbamate Design
Miwa et al. (1998) discuss the design of capecitabine, a novel oral fluoropyrimidine carbamate that converts to 5-FU selectively in tumors. They explore the tissue localization of enzymes in humans, which was instrumental in designing this compound.
Metabolism Analysis in Chemotherapy
The metabolism of fluoropyrimidines is an essential aspect of chemotherapy. Martino et al. (1987) use 19F NMR to analyze the carbamate reaction of alpha-fluoro-beta-alanine (FBAL), the major catabolite of fluoropyrimidines, and its presence in body fluids of patients treated with fluoropyrimidine drugs.
Mechanism of Action
Target of Action
5-Fluoropyrimidine-2-carbaldehyde, similar to other fluoropyrimidines, primarily targets a variety of malignancies. It is used in chemotherapy regimens for solid malignancies, including those arising in the head and neck, esophagus, stomach, colon, rectum, anus, and breast . It is also frequently used concurrently with external beam radiation therapy due to its radiosensitizing properties .
Mode of Action
It is known that fluoropyrimidines interact with their targets and cause a number of important toxicities, which vary according to dose and schedule .
Biochemical Pathways
It is known that fluoropyrimidines can cause cardiotoxicity, which was first reported in 1969 . The incidence of this side effect varies according to the schedule and route of administration .
Pharmacokinetics
It is known that the incidence of fluoropyrimidine-related toxicities varies according to the method of administration .
Result of Action
The most common clinical manifestation of fluoropyrimidine-associated cardiotoxicity is angina, but myocardial infarction, arrhythmias, heart failure, acute pulmonary edema, cardiac arrest, pericarditis, and asymptomatic electrocardiogram (ECG) changes are all reported . Repeated administration may lead to potentially avoidable permanent damage and even death .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of underlying coronary artery disease (CAD), the use of concurrent radiation therapy (RT) or anthracyclines, and how intensively patients were monitored can influence the incidence of fluoropyrimidine-related cardiotoxicity .
Safety and Hazards
5-Fluoropyrimidine-2-carbaldehyde is considered harmful if swallowed and can cause skin and eye irritation . It may also cause respiratory irritation . Precautions for safe handling include handling in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes .
Future Directions
Fluoropyrimidines have been used for more than half a century, but their cardiotoxicity has not been well clarified . Future research is needed to better understand the mechanisms of fluoropyrimidine-associated cardiotoxicity and to develop strategies to manage these complications . Additionally, the development of FP dosing guidelines that take into account more gene variations holds promise to improve FP pharmacotherapy .
Properties
IUPAC Name |
5-fluoropyrimidine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3FN2O/c6-4-1-7-5(3-9)8-2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMJXSFMYANTTOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696196 | |
Record name | 5-Fluoropyrimidine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
935667-50-8 | |
Record name | 5-Fluoropyrimidine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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